Cas no 78613-02-2 (2-(1,2-diphenylethyl)-5-phenyl-1,3,4-oxadiazole)

2-(1,2-diphenylethyl)-5-phenyl-1,3,4-oxadiazole structure
78613-02-2 structure
Product name:2-(1,2-diphenylethyl)-5-phenyl-1,3,4-oxadiazole
CAS No:78613-02-2
MF:C22H18N2O
MW:326.391125202179
CID:1792915
PubChem ID:3061056

2-(1,2-diphenylethyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(1,2-diphenylethyl)-5-phenyl-1,3,4-oxadiazole
    • DTXSID40999888
    • 2-Phenyl-5-(1',2'-diphenylethyl)-1,3,4-oxadiazole
    • 78613-02-2
    • 1,3,4-Oxadiazole, 2-(1,2-diphenylethyl)-5-phenyl-
    • Inchi: InChI=1S/C22H18N2O/c1-4-10-17(11-5-1)16-20(18-12-6-2-7-13-18)22-24-23-21(25-22)19-14-8-3-9-15-19/h1-15,20H,16H2
    • InChI Key: YADJLYXPTKQNBL-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CC(C2=CC=CC=C2)C3=NN=C(O3)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 326.141913202g/mol
  • Monoisotopic Mass: 326.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9Ų
  • XLogP3: 5.1

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